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Compound of Interest

Compound Name: Symphytine

Cat. No.: B1681198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the relative potency of the pyrrolizidine alkaloid

(PA) Symphytine and its corresponding N-oxide. The information presented herein is based on

available experimental data and is intended to inform research and development in toxicology

and pharmacology.

Executive Summary
Symphytine and its N-oxide are naturally occurring compounds found in plants of the

Symphytum genus, commonly known as comfrey. Both compounds are recognized for their

potential hepatotoxicity. The core difference in their potency lies in their metabolic activation.

Symphytine is a tertiary amine that can be directly metabolized by hepatic cytochrome P450

enzymes into highly reactive pyrrolic esters. These metabolites can form adducts with cellular

macromolecules, leading to cytotoxicity and genotoxicity. In contrast, Symphytine N-oxide is

less potent and requires an initial metabolic reduction to Symphytine before it can undergo the

same toxic activation pathway. This additional metabolic step significantly attenuates its overall

toxicity.

Data Presentation: Relative Potency
Quantitative data directly comparing the in vivo and in vitro potency of Symphytine and

Symphytine N-oxide is limited. However, available data for Symphytine and the established

principles of pyrrolizidine alkaloid toxicology allow for a comparative assessment.
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Compound Metric Value Species
Route of
Administrat
ion

Reference

Symphytine LD50 130 mg/kg Rat
Intraperitonea

l
[1]

LD50 300 mg/kg Mouse
Intraperitonea

l
[1]

Symphytine

N-oxide
LD50

Not available.

Expected to

be

significantly

higher than

Symphytine.

- -

Symphytine

In vitro

Cytotoxicity

(IC50)

Data not

available.
- -

Symphytine

N-oxide

In vitro

Cytotoxicity

(IC50)

Data not

available.

Expected to

be

significantly

higher than

Symphytine.

- -

Note: The lower the LD50 value, the higher the acute toxicity. The significantly lower expected

potency of Symphytine N-oxide is due to its requirement for metabolic reduction prior to

activation.

Metabolic Activation Pathway
The differential potency of Symphytine and its N-oxide is primarily dictated by their metabolic

pathways. The following diagram illustrates the key steps involved in their bioactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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